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Compound of Interest

Compound Name:
3-Bromo-1H-indole-6-carboxylic

acid

Cat. No.: B1283764 Get Quote

Technical Guide: 3-Bromo-1H-indole-6-
carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-1H-indole-6-carboxylic
acid, including its fundamental chemical properties. Due to the limited availability of in-depth

experimental data specifically for this compound, this guide also incorporates relevant

information on closely related bromo-indole carboxylic acid isomers to provide a broader

context for research and development.

Core Compound Identification
The fundamental properties of 3-Bromo-1H-indole-6-carboxylic acid are summarized below.

Property Value Reference

CAS Number 219508-19-7 [1]

Molecular Weight 240.06 g/mol [1]

Molecular Formula C₉H₆BrNO₂
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Synthesis and Applications of Bromo-Indole
Carboxylic Acids
While specific synthesis protocols for 3-Bromo-1H-indole-6-carboxylic acid are not readily

available in the reviewed literature, methods for the synthesis of related isomers, such as 6-

bromo-5-methoxy-1H-indole-3-carboxylic acid, have been described. One such approach

involves a regioselective strategy utilizing trifluoroacetylated indole driven hydrolysis, which has

the advantage of selectively directing the bromine substituent to a specific position on the

indole ring.

Indole derivatives, including bromo-indole carboxylic acids, are significant building blocks in the

synthesis of pharmaceuticals and other biologically active compounds. For instance, 5-Bromo-

1H-indole-3-carboxylic acid serves as a key intermediate in the creation of indole derivatives

that act as inhibitors for the vascular endothelial growth factor receptor 2 (VEGFR-2) tyrosine

kinase, which is crucial in angiogenesis and a target in cancer therapy.[2] Derivatives of 6-

bromo-1H-indole are also explored for their potential as fungicidal agents, interfering with

metabolic pathways essential for spore germination.

Experimental Data for a Related Isomer: 6-Bromo-
1H-indole-3-carboxylic Acid
The following table summarizes the crystallographic data for the related isomer, 6-Bromo-1H-

indole-3-carboxylic acid, which provides insight into the structural characteristics of this class of

compounds.
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Parameter Value

Molecular Formula C₉H₆BrNO₂

Molecular Weight 240.06 g/mol

Crystal System Monoclinic

Space Group P2₁/n

Unit Cell Dimensions
a = 7.2229(14) Å, b = 11.874(2) Å, c = 11.079(2)

Å, β = 108.37(3)°

Volume 901.7(3) Å³

Z 4

Radiation Mo Kα

Temperature 293 K

Dihedral Angle
The dihedral angle between the –COOH group

and the ring system is 6.4°.

Data sourced from a single-crystal X-ray study of 6-Bromo-1H-indole-3-carboxylic acid.

Experimental Protocol: Crystallization
A solution of 6-Bromo-1H-indole-3-carboxylic acid (0.2 g) in methanol (20 ml) was placed in a

dark location. Yellow single crystals suitable for X-ray diffraction were obtained through the

slow evaporation of the solvent over a period of seven days.[3][4]

Illustrative Workflow for Compound Screening
Given that specific signaling pathway information for 3-Bromo-1H-indole-6-carboxylic acid is

not available, the following diagram illustrates a general workflow for the screening of novel

chemical entities, such as indole derivatives, in a drug discovery context.
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Caption: A generalized workflow for the discovery and development of novel chemical

compounds.

This guide serves as a foundational resource for professionals engaged in the research and

development of indole-based compounds. While detailed experimental data for 3-Bromo-1H-
indole-6-carboxylic acid remains to be broadly published, the provided information on related

isomers offers valuable insights for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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